Cas no 55849-69-9 (Phosphonic acid, (3-hydroxypropyl)-, diethyl ester)

Phosphonic acid, (3-hydroxypropyl)-, diethyl ester structure
55849-69-9 structure
Product Name:Phosphonic acid, (3-hydroxypropyl)-, diethyl ester
CAS No:55849-69-9
MF:C7H17O4P
MW:196.181243658066
MDL:MFCD27925488
CID:350478
PubChem ID:12594218
Update Time:2025-04-19

Phosphonic acid, (3-hydroxypropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, (3-hydroxypropyl)-, diethyl ester
    • 3-diethoxyphosphorylpropan-1-ol
    • diethyl 3-hydroxypropylphosphonate
    • Diethyl-3-hydroxypropylphosphonate
    • (3-hydroxy-propyl)-phosphonic acid diethyl ester
    • DTXSID20503720
    • Diethyl (3-hydroxypropyl)phosphonate
    • (3-Hydroxypropyl)phosphonicaciddiethylester
    • Diethyl hydroxypropylphosphonate
    • MFCD27925488
    • 55849-69-9
    • CS-0181031
    • SCHEMBL4158399
    • F78985
    • CUQDREPACNNCTH-UHFFFAOYSA-N
    • AMY14668
    • AB87297
    • (3-Hydroxypropyl)phosphonic acid diethyl ester
    • MDL: MFCD27925488
    • Inchi: 1S/C7H17O4P/c1-3-10-12(9,11-4-2)7-5-6-8/h8H,3-7H2,1-2H3
    • InChI Key: CUQDREPACNNCTH-UHFFFAOYSA-N
    • SMILES: P(CCCO)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 196.08651
  • Monoisotopic Mass: 196.08644602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76

Phosphonic acid, (3-hydroxypropyl)-, diethyl ester Pricemore >>

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